Cas no 2171648-20-5 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid)

2-{2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid is a specialized Fmoc-protected amino acid derivative, designed for peptide synthesis applications. Its structure incorporates an ethylene glycol spacer, enhancing solubility and flexibility during solid-phase peptide assembly. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly useful for introducing hydrophilic linkers or modifying peptide backbones, offering improved synthetic control. Its compatibility with standard Fmoc-based protocols ensures seamless integration into automated peptide synthesis workflows. The carboxylic acid terminus allows for further conjugation or elongation, making it a versatile building block for constructing complex peptidomimetics or bioconjugates.
2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid structure
2171648-20-5 structure
Product Name:2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid
CAS No:2171648-20-5
MF:C23H26N2O6
MW:426.462346553802
CID:5949294
PubChem ID:165560735
Update Time:2025-05-19

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid
    • 2171648-20-5
    • EN300-1502750
    • 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}butanoic acid
    • Inchi: 1S/C23H26N2O6/c1-2-20(22(27)28)25-21(26)14-30-12-11-24-23(29)31-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,2,11-14H2,1H3,(H,24,29)(H,25,26)(H,27,28)
    • InChI Key: JUZNHXMEIMXNPO-UHFFFAOYSA-N
    • SMILES: O(C(NCCOCC(NC(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 426.17908655g/mol
  • Monoisotopic Mass: 426.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 11
  • Complexity: 605
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 114Ų

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1502750-0.05g
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}butanoic acid
2171648-20-5
0.05g
$2829.0 2023-06-05
Enamine
EN300-1502750-0.1g
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}butanoic acid
2171648-20-5
0.1g
$2963.0 2023-06-05
Enamine
EN300-1502750-0.25g
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}butanoic acid
2171648-20-5
0.25g
$3099.0 2023-06-05
Enamine
EN300-1502750-0.5g
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}butanoic acid
2171648-20-5
0.5g
$3233.0 2023-06-05
Enamine
EN300-1502750-1.0g
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}butanoic acid
2171648-20-5
1g
$3368.0 2023-06-05
Enamine
EN300-1502750-2.5g
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}butanoic acid
2171648-20-5
2.5g
$6602.0 2023-06-05
Enamine
EN300-1502750-5.0g
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}butanoic acid
2171648-20-5
5g
$9769.0 2023-06-05
Enamine
EN300-1502750-10.0g
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}butanoic acid
2171648-20-5
10g
$14487.0 2023-06-05
Enamine
EN300-1502750-50mg
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}butanoic acid
2171648-20-5
50mg
$2829.0 2023-09-27
Enamine
EN300-1502750-100mg
2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}butanoic acid
2171648-20-5
100mg
$2963.0 2023-09-27

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid

Introduction to 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic Acid (CAS No. 2171648-20-5)

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid, identified by its CAS number 2171648-20-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid incorporates several key features that make it of interest to researchers. Notably, the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used in peptide synthesis, suggests potential applications in the development of peptidomimetics or modified peptides. Additionally, the compound features an amino group that is further functionalized through an ethoxyacetamide linkage, contributing to its overall reactivity and solubility characteristics.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural complexity of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid positions it as a candidate for further investigation in this context. Specifically, the compound's ability to interact with biological targets such as enzymes or receptors could make it a valuable tool for therapeutic intervention.

One of the most compelling aspects of this compound is its potential role in drug discovery. The Fmoc group, in particular, has been extensively studied for its utility in solid-phase peptide synthesis (SPPS), a widely used technique for constructing complex peptides. By incorporating this moiety into a larger molecular framework, researchers may be able to develop novel derivatives with enhanced pharmacological properties. Furthermore, the ethoxyacetamide portion of the molecule could serve as a site for further chemical modification, allowing for the creation of diverse analogues with tailored biological activities.

The pharmacological profile of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid remains an area of active investigation. Initial studies have suggested that this compound may exhibit inhibitory effects on certain enzymes or pathways relevant to diseases such as cancer or inflammatory disorders. However, more comprehensive research is needed to fully elucidate its mechanism of action and therapeutic potential. In vitro and in vivo studies are essential for understanding how this compound interacts with biological systems and whether it can be developed into a viable drug candidate.

The synthesis of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. Advanced synthetic techniques, including multi-step organic reactions and purification methods such as column chromatography, are likely necessary to obtain the desired product in sufficient quantities for further study.

In conclusion, 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}butanoic acid (CAS No. 2171648-20-5) represents a promising candidate for pharmaceutical research due to its intricate structure and potential biological activities. Further investigation into its pharmacological properties and synthetic feasibility will be crucial in determining its future role in drug development. As our understanding of molecular interactions continues to advance, compounds like this one may provide valuable insights into new therapeutic strategies.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk